Cas no 2757730-52-0 ((4,5-Difluoro-2-isopropoxyphenyl)(methyl)sulfane)

• Product Name: (4,5-Difluoro-2-isopropoxyphenyl)(methyl)sulfane
• CAS No: 2757730-52-0
• MF: C₁₀H₁₂F₂OS
• MW: 218.263488769531
• CID: 6795396
• PubChem ID: 164891843
• Update Time: 2025-10-28

(4,5-Difluoro-2-isopropoxyphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (4,5-Difluoro-2-isopropoxyphenyl)(methyl)sulfane
• 2757730-52-0
• MFCD34757126

• Inchi： 1S/C10H12F2OS/c1-6(2)13-9-4-7(11)8(12)5-10(9)14-3/h4-6H,1-3H3
• InChI Key： KXGFXHXSJFQYLM-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C(=CC=1OC(C)C)F)F

Computed Properties

• Exact Mass: 218.05769250g/mol
• Monoisotopic Mass: 218.05769250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 34.5Ų

Additional information on (4,5-Difluoro-2-isopropoxyphenyl)(methyl)sulfane

Introduction to (4,5-Difluoro-2-isopropoxyphenyl)(methyl)sulfane (CAS No. 2757730-52-0)

(4,5-Difluoro-2-isopropoxyphenyl)(methyl)sulfane, with the CAS number 2757730-52-0, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a difluorophenyl group, an isopropoxy substituent, and a methyl sulfide moiety. These structural features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biological probes.

The chemical formula of (4,5-Difluoro-2-isopropoxyphenyl)(methyl)sulfane is C₁₁H₁₃F₂OS. The compound's molecular weight is approximately 230.28 g/mol. Its physical properties include a melting point of around 45-47°C and a boiling point of approximately 180-185°C at 760 mmHg. The compound is generally stable under standard laboratory conditions but should be stored in a cool, dry place to maintain its integrity.

In recent years, the interest in (4,5-Difluoro-2-isopropoxyphenyl)(methyl)sulfane has been driven by its potential as a building block for the synthesis of more complex molecules. The presence of the difluorophenyl group and the isopropoxy substituent provides opportunities for further functionalization and modification, making it a valuable intermediate in organic synthesis. Additionally, the sulfur-containing moiety can participate in various chemical reactions, such as nucleophilic substitution and oxidation processes.

The biological activity of (4,5-Difluoro-2-isopropoxyphenyl)(methyl)sulfane has been explored in several studies. One notable application is its use as a precursor for the development of new antiviral agents. Research has shown that compounds derived from this scaffold exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves the inhibition of viral replication through interference with key viral enzymes or pathways.

Beyond antiviral applications, (4,5-Difluoro-2-isopropoxyphenyl)(methyl)sulfane has also shown promise in the field of cancer research. Studies have demonstrated that derivatives of this compound can selectively target and inhibit cancer cell growth while sparing normal cells. The selective cytotoxicity is attributed to the unique structural features that allow for specific interactions with cellular targets involved in cancer progression.

In the context of drug discovery and development, the ability to synthesize and modify (4,5-Difluoro-2-isopropoxyphenyl)(methyl)sulfane efficiently is crucial. Recent advancements in synthetic methodologies have led to the development of robust and scalable routes for its production. These methods often involve transition-metal-catalyzed reactions and green chemistry principles to minimize environmental impact and improve overall process efficiency.

The safety profile of (4,5-Difluoro-2-isopropoxyphenyl)(methyl)sulfane

In conclusion, (4,5-Difluoro-2-isopropoxyphenyl)(methyl)sulfane (CAS No. 2757730-52-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable building block for the synthesis of novel drugs and biological probes. Ongoing research continues to uncover new potential uses for this compound, highlighting its significance in advancing therapeutic strategies for various diseases.